Cas no 148334-14-9 (Benzaldehyde, 3-chloro-4-iodo-)

• Product Name: Benzaldehyde, 3-chloro-4-iodo-
• CAS No: 148334-14-9
• MF: C₇H₄ClIO
• MW: 266.463533401489
• CID: 3778038
• PubChem ID: 14049807
• Update Time: 2025-06-25

Benzaldehyde, 3-chloro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-chloro-4-iodo-
• 3-Chloro-4-iodobenzaldehyde
• MFCD18393322
• 109-088-6
• 148334-14-9
• starbld0018355
• G74941

• Inchi： 1S/C7H4ClIO/c8-6-3-5(4-10)1-2-7(6)9/h1-4H
• InChI Key： ZBKQZSOLMBXCLJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C=O)=CC=1Cl

Computed Properties

• Exact Mass: 265.89954g/mol
• Monoisotopic Mass: 265.89954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on Benzaldehyde, 3-chloro-4-iodo-

Benzaldehyde, 3-chloro-4-iodo-

The compound with CAS No. 148334-14-9, commonly referred to as Benzaldehyde, 3-chloro-4-iodo, is a highly specialized aromatic aldehyde with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at the 3-position and an iodine atom at the 4-position, along with an aldehyde group at the para position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in research and industrial applications.

Benzaldehyde, 3-chloro-4-iodo has been extensively studied for its potential in drug design and development. Recent research has highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry. The presence of both chlorine and iodine substituents on the benzene ring allows for precise control over the electronic properties of the molecule, which is crucial for modulating its interactions with biological targets. For instance, studies have shown that this compound can serve as a building block for designing inhibitors of certain enzymes involved in cancer progression.

In addition to its role in drug discovery, Benzaldehyde, 3-chloro-4-iodo has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The synthesis of Benzaldehyde, 3-chloro-4-iodo involves a multi-step process that typically begins with the bromination of benzaldehyde followed by substitution reactions to introduce the chlorine and iodine substituents. The exact synthetic pathway depends on the desired regioselectivity and yield. Researchers have recently explored more efficient methods to synthesize this compound, including the use of microwave-assisted reactions and catalytic systems that reduce reaction times and improve product purity.

From an analytical standpoint, Benzaldehyde, 3-chloro-4-iodo has been utilized as a reference standard in chromatographic techniques due to its well-defined physical properties. Its high purity and stability make it ideal for calibrating instruments used in quality control processes across various industries.

Recent studies have also focused on understanding the environmental fate and toxicity of Benzaldehyde, 3-chloro-4-iodo. While it is not classified as a hazardous chemical under current regulations, its persistence in certain environmental conditions has raised concerns about its long-term impact on ecosystems. Ongoing research aims to develop biodegradation pathways for this compound to mitigate any potential environmental risks associated with its use.

In conclusion, Benzaldehyde, 3-chloro-4-iodo (CAS No. 148334-14-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in drug discovery, materials science, and analytical chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological development.